- Method for preparing Grignard reagent, China, , ,
Cas no 925-90-6 (Ethylmagnesium Bromide (3M in Et2O))
     The dark brown solution of ethylmagnesium bromide is usually prepared by the reaction of bromoethane with magnesium powder or magnesium chips in anhydrous ether
925-90-6 structure
Ethylmagnesium Bromide (3M in Et2O) Properties
Names and Identifiers
-
- Ethylmagnesium bromide
- bromoethyl-magnesiu
- ethvlmagnesiumbromide
- bromoethylmagnesium
- Ethylmagnesium
- ETHYLMAGNESIUM BROMIDE SOLUTION, ~3 M IN
- ETHYLMAGNESIUM BROMIDE, 1.0M SOLUTION IN TETRAHYDROFURAN
- ETHYLMAGNESIUM BROMIDE, 3.0M SOLUTION IN DIETHYL ETHER
- Ethylmagnesium Bromide solution
- ETHYLMAGNESIUM BROMIDE 1M SOLUTION IN TERT-BUTYL METHYL ETHER
- ETHYLMAGNESIUM BROMIDE 3M ethyl ether
- ETHYLMAGNESIUM BROMIDE 3M SOLUTION IN DIETHYL ETHER
- Ethylmagnesium bromide, 3.4 M solution in 2-Methyltetrahydrofuran, in resealable bottle
- Ethylmagnesium bromide, 1.0 M solution in Tert-butyl methyl ether, SpcSeal
- Ethylmagnesium bromide, 3M in ether
- Ethylmagnesium Bromide 3.0 M In Diethyl Ether
- 1.0 M solution in tert-butyl methyl ether, MkSeal
- 1.0 M solution in THF,MkSeal
- 2.0 M solution in THF, MkSeal
- 3.0 M solution in Diethyl ether, MkSeal
- 3.4 M solution in 2-methyltetrahydrofuran, MkSeal
- EthylMagnesiuM broMide, 3M in diethyl ether, AcroSeal
- Ethylmagnesiumbromide,ca.3.2Msolutionin2-Methyl-THF
- EtMgBr solution
- EthylmagnesiumBromide
- Magnesium, bromoethyl-
- Ethyl magnesium bromide
- Ethylmagnesium bromide solution, 1.0 M in THF
- Ethylmagnesium bromide solution, 3.0 M in diethyl ether
- Ethylmagnesium bromide, 0.9M solution in THF, AcroSeal(R)
- Ethylmagnesium bromide, 3M in diethyl ether, AcroSeal(R)
- Ethylmagnesium bromide, ca. 3.2M solution in 2-MeTHF; AcroSeal(R)
- EtMgBr
- Ethylmagnesiumbromid
- ethylmagnesium bromid
- Bromoethylmagnesium (ACI)
- Ethylmagnesium bromide (6CI)
- Ethylmagnesium Bromide 1.0 M In Tetrahydrofuran
- +Expand
-
- MFCD00000043
- TWTWFMUQSOFTRN-UHFFFAOYSA-M
- 1S/C2H5.BrH.Mg/c1-2;;/h1H2,2H3;1H;/q;;+1/p-1
- Br[Mg]CC
Computed Properties
- 131.94300
- 0
- 2
- 0
- 131.942505
- 4
- 6
- 0
- 0
- 0
- 0
- 0
- 3
- 0
- 0
Experimental Properties
- 1.81950
- 0.00000
- Reacts with water.
- 34.6°C
- -116.3°C
- Fahrenheit: 24.8 ° f < br / > Celsius: -4 ° C < br / >
- Miscible in alcohols, ketones, esters, ethers, hydrocarbons.
- 3.4 M in 2-methyltetrahydrofuran
40 % (w/w) - Dark brown solution
- Dissolved in some organic solvents such as diethyl ether, butyl ether, isopropyl ether, THF and anisole
- Air & Moisture Sensitive
- 1.142 g/mL at 25 °C
Ethylmagnesium Bromide (3M in Et2O) Security Information
- GHS02 GHS05 GHS07
- 1
- S16-S26-S36/37/39-S43-S45-S7/8-S27
- I
- R12; R15; R19; R22; R34
- F C
- UN 3399 4.3/PG 1
- H225,H250,H260,H314,H335
- P210,P222,P223,P231+P232,P370+P378,P422
- dangerous
- Anhydrous area
- I
- 11-14/15-19-34
- Danger
- Yes
- 4.3
- 1-3-10
Ethylmagnesium Bromide (3M in Et2O) Customs Data
-
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Ethylmagnesium Bromide (3M in Et2O) Price
Ethylmagnesium Bromide (3M in Et2O) Synthesis
Synthetic Circuit 1
Synthetic Circuit 2
Reaction Conditions
1.1 Reagents: Sodium iodide Solvents: Acetonitrile ; 72 h, reflux
1.2 Reagents: Ammonium chloride Solvents: Water ; rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt
Reference
- Rationalizing the Role of NaOtBu in Copper-Catalyzed Carboboration of Alkynes: Assembly of Allylic All-Carbon Quaternary StereocentersACS Catalysis, 2018, 8(10), 8993-9005,
Synthetic Circuit 3
Synthetic Circuit 4
Synthetic Circuit 5
Synthetic Circuit 6
Synthetic Circuit 7
Reaction Conditions
1.1 Reagents: Iodine Solvents: Tetrahydrofuran ; rt
Reference
- Asymmetric iminium ion-catalyzed conjugate addition of 2-hydroxycinnamaldehydes and 2-oxocarboxylic esters: synthesis of chiral polysubstituted bridged bicyclic ketalsChemical Communications (Cambridge, 2023, 59(56), 8711-8714,
Synthetic Circuit 8
Synthetic Circuit 9
Synthetic Circuit 10
Synthetic Circuit 11
Reaction Conditions
1.1 Reagents: Magnesium Solvents: 1,2-Dibromoethane , Tetrahydrofuran ; rt; 1 h, 40 °C
Reference
- Asymmetric Synthesis of Chiral Sulfimides through the O-Alkylation of Enantioenriched Sulfinamides and Addition of Carbon NucleophilesAngewandte Chemie, 2023, 62(16),,
Synthetic Circuit 12
Synthetic Circuit 13
Synthetic Circuit 14
Synthetic Circuit 15
Synthetic Circuit 16
Synthetic Circuit 17
Synthetic Circuit 18
Reaction Conditions
1.1 Reagents: Magnesium Catalysts: 1,2-Dibromoethane Solvents: Tetrahydrofuran ; 1.5 h, rt
1.2 Solvents: Tetrahydrofuran ; 45 min, rt; 2 h, rt
1.2 Solvents: Tetrahydrofuran ; 45 min, rt; 2 h, rt
Reference
- Synthesis of 1- and 1,2-Substituted Cyclopropylamines from Ketone HomoenolatesOrganic Letters, 2022, 24(32), 5869-5873,
Synthetic Circuit 19
Ethylmagnesium Bromide (3M in Et2O) Preparation Products
Ethylmagnesium Bromide (3M in Et2O) Suppliers
Wuhan Newgreat Chemical Co., Ltd
Audited Supplier
(CAS:925-90-6)
ZHANG JING LI
18502781673
new_great@163.com
FU JIAN WO ER FA Biotechnology Co., Ltd.
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(CAS:925-90-6)
ZHAO NV SHI
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jomin@wolfabio.com
JU SHENG HUA XUE YAN JIU YUAN
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(CAS:925-90-6)
CHEN PAN
18064118002
1400838822@qq.com
HU BEI JU SHENG Technology Co., Ltd.
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(CAS:925-90-6)
WANG SHAN
18871490354
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PAN JIN YAN FENG Technology Co., Ltd.
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(CAS:925-90-6)
QIAN NV SHI
17810219632
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Shanghai Acmec Biochemical Co.,Ltd
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(CAS:925-90-6)
JI ZHI SHI JI
18117592386
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Hubei Guangao Biotechnology Co.,Ltd.
Audited Supplier
(CAS:925-90-6)
GUO YIN
13657291602
1208480055@qq.com
Ethylmagnesium Bromide (3M in Et2O) Related Literature
-
1. 288. Aliphatic nitro-compounds. Part IX. Reaction of nitro-paraffins with ethylmagnesium bromideG. D. Buckley J. Chem. Soc. 1947 1492
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2. 289. Aliphatic nitro-compounds. Part X. Action of grignard reagents on the α-nitro-olefinsG. D. Buckley J. Chem. Soc. 1947 1494
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Taku Sakaguchi,Shohei Kobayashi,Shigeo Katsumura Org. Biomol. Chem. 2011 9 257
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4. New syntheses of aryl isothiocyanates??Thierry Besson,Jér?me Guillard,Charles W. Rees,Valérie Thiéry J. Chem. Soc. Perkin Trans. 1 1998 889
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Takahiro Aimi,Tomohiro Meguro,Akihiro Kobayashi,Takamitsu Hosoya,Suguru Yoshida Chem. Commun. 2021 57 6062
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6. Studies on the mechanism of the enolization reaction of Grignard reagents and ketones. Part 2. Pseudo-first-order rate and deuterium isotope effect studiesA. George Pinkus,Arunachalam Sabesan J. Chem. Soc. Perkin Trans. 2 1981 473
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Dorota Krasowska,Stanis?aw Wysocki,Magdalena Janicka,Tomasz Girek,Alina Mielniczak,Józef Drabowicz Polym. Chem. 2021 12 1707
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8. Hydrodehalogenation of 1,1-dibromocyclopropanes by Grignard reagents promoted by titanium compoundsJuma’a R. Al Dulayymi,Mark S. Baird,Ivan G. Bolesov,Alexey V. Nizovtsev,Viacheslav V. Tverezovsky J. Chem. Soc. Perkin Trans. 2 2000 1603
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Sudipta Raha Roy,Hendrik Eijsberg,Jeffrey Bruffaerts,Ilan Marek Chem. Sci. 2017 8 334
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Isabell Haym,Margaret A. Brimble Org. Biomol. Chem. 2012 10 7649
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:925-90-6)Ethyl magnesium bromide(2M 2MeTHF)
99%
200KG
discuss personally
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(CAS:925-90-6)
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